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Compound of Interest

Compound Name: (tert-Butylperoxy)(triphenyl)silane

Cat. No.: B096289

This technical guide provides a comprehensive overview of (tert-butylperoxy)
(triphenyl)silane, a member of the silyl peroxide family. The information is tailored for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Nomenclature and Chemical Identity

(tert-Butylperoxy)(triphenyl)silane, also known by its systematic IUPAC name, tert-butyl
triphenylsilyl peroxide, is an organosilicon compound containing a peroxide group bonded to a
silicon atom. While a specific CAS number for this compound is not readily found in major
chemical databases, its structure is analogous to other well-characterized silyl peroxides. For
reference, the related compound triphenylsilyl hydroperoxide has the CAS number 2319-38-2.

The absence of a dedicated CAS number suggests that (tert-butylperoxy)(triphenyl)silane
may be a reactive intermediate or a compound synthesized for specific research purposes
rather than a commercially available reagent.

Physicochemical and Spectroscopic Data

Detailed experimental data for (tert-butylperoxy)(triphenyl)silane is scarce in the public
domain. However, data for analogous compounds, such as tert-butyl trimethylsilyl peroxide, can
provide insights into its expected properties.

Table 1: Physicochemical and Spectroscopic Data of a Related Silyl Peroxide
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Value (for tert-butyl trimethylsilyl

Property .
peroxide)
Molecular Formula C7H1802Si
Molecular Weight 162.30 g/mol
Boiling Point 41 °C at 41 mmHg
Density 0.822 g/cm?
Refractive Index 1.399
1H NMR Data not explicitly detailed in search results.
13C NMR Data not explicitly detailed in search results.

Fragmentation data available in spectral
Mass Spectrometry datab
atabases.

Characteristic peroxide and Si-C stretches are
IR Spectroscopy ed
expected.

Note: The data presented above is for tert-butyl trimethylsilyl peroxide and should be
considered as an approximation for the properties of (tert-butylperoxy)(triphenyl)silane. The
presence of three phenyl groups in place of the methyl groups would significantly alter the
molecular weight, boiling point, and spectroscopic characteristics.

Synthesis and Experimental Protocols

A definitive, published experimental protocol for the synthesis of (tert-butylperoxy)
(triphenyl)silane was not identified. However, a plausible synthetic route can be proposed
based on general methods for the preparation of silyl peroxides.

Proposed Synthesis of (tert-Butylperoxy)
(triphenyl)silane

This proposed method involves the reaction of a triphenylsilyl halide with tert-butyl
hydroperoxide in the presence of a base to neutralize the resulting hydrohalic acid.
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Materials:

Triphenylsilyl chloride ((CsHs)3SiCl)

tert-Butyl hydroperoxide ((CH3)sCOOH), anhydrous solution in a suitable solvent (e.qg.,
decane)

An organic base (e.qg., pyridine, triethylamine)

Anhydrous aprotic solvent (e.g., diethyl ether, tetrahydrofuran)

Anhydrous sodium sulfate for drying

Procedure:

To a solution of triphenylsilyl chloride in an anhydrous aprotic solvent under an inert
atmosphere (e.g., nitrogen or argon), an equimolar amount of an organic base is added.

The mixture is cooled in an ice bath.

An equimolar amount of a solution of tert-butyl hydroperoxide is added dropwise with stirring.

The reaction mixture is allowed to warm to room temperature and stirred for several hours.

The reaction is monitored by a suitable technique (e.g., thin-layer chromatography) to
determine completion.

Upon completion, the precipitated salt (e.g., pyridinium chloride) is removed by filtration.

The filtrate is washed with a cold, dilute agueous acid solution, followed by a saturated
sodium bicarbonate solution, and finally with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

Purification can be achieved by chromatography or recrystallization.
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Note: Silyl peroxides can be thermally unstable. All steps should be carried out at low
temperatures, and the final product should be stored under appropriate conditions (e.g.,
refrigerated, protected from light).

Reactivity and Signaling Pathways

Silyl peroxides are known for their thermal reactivity, often serving as sources of radicals upon
heating.[1] The strength of the peroxide bond and the nature of the substituents on the silicon
atom influence their decomposition pathways. The thermal decomposition of silyl peroxides can
be sensitive to both acid and base catalysis.[2]

The primary mode of reaction for silyl peroxides is the homolytic cleavage of the O-O bond to
generate a silyloxy radical and an alkoxy radical. These radicals can then initiate a variety of
chemical transformations, including polymerization and oxidation reactions.
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Thermal decomposition pathway of a silyl peroxide.

The triphenylsilyl group in (tert-butylperoxy)(triphenyl)silane is expected to influence the
reactivity of the peroxide bond. The electron-withdrawing nature of the phenyl groups may
affect the stability of the resulting silyloxy radical.

Applications in Research and Development

Silyl peroxides, in general, have been explored as adhesion promoters, where their
decomposition at elevated temperatures initiates free radical reactions at the interface of
materials.[1] In the context of drug development and organic synthesis, the controlled
generation of radicals from compounds like (tert-butylperoxy)(triphenyl)silane could be
utilized in:

« Initiation of Polymerization: For the synthesis of novel polymers and biomaterials.
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o Oxidation Reactions: As a source of electrophilic oxygen for the oxidation of various
functional groups.

e Cross-linking Agents: To modify the properties of polymers and other materials.

The bulky triphenylsilyl group may impart specific solubility and reactivity characteristics,
making it a potentially valuable tool for fine-tuning chemical processes. Further research into
the synthesis and reactivity of this specific compound is warranted to fully explore its potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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